2-(2,4-Dichlorophenylmethylsulfinyl)pyridine N-oxide

• CAS No.: 60263-95-8
• Molecular Formula: C12H9Cl2NO2S
• Molecular Weight: 302.2 g/mol
• IUPAC Name: 2-[(2,4-dichlorophenyl)methylsulfinyl]-1-oxidopyridin-1-ium
• InChI: InChI=1S/C12H9Cl2NO2S/c13-10-5-4-9(11(14)7-10)8-18(17)12-3-1-2-6-15(12)16/h1-7H,8H2
• InChI Key: XXGOPAOJZUCJST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=[N+](C(=C1)S(=O)CC2=C(C=C(C=C2)Cl)Cl)[O-]

Description

2-(2,4-Dichlorophenylmethylsulfinyl)pyridine N-oxide is a useful research compound. Its molecular formula is C12H9Cl2NO2S and its molecular weight is 302.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A well stirred solution of 5.8 gms (0.02 mole) of 2-(2,4-dichlorophenylmethylthio)pyridine N-oxide in 50 ml of chloroform is treated at 0° - 10° with 4 gms (0.02 mole) MCPBA (85%) in 50 ml of chloroform. The mixture is allowed to rise to ambient and held for 16 hours. The reaction mixture is washed with saturated sodium bicarbonate, dried and evaporated to 5.5 gms (89% theory) of product. Melting point 138° - 141° C. Structure confirmed by IR and NMR. (IR N-O 1240 cm-1, SO 1050 cm-1)